Cas no 2171644-09-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171644-09-8
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6449113
• PubChem ID: 165962947
• Update Time: 2025-06-10

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid
• 2171644-09-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(thiepan-4-yl)methyl]carbamoyl}propanoic acid
• EN300-1529478

• Inchi： 1S/C26H30N2O5S/c29-24(30)14-23(25(31)27-15-17-6-5-12-34-13-11-17)28-26(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GCQTWZVUCJPNTA-UHFFFAOYSA-N
• SMILES： S1CCCC(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171644-09-8): An Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171644-09-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and thiepane, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of protein-protein interactions and enzyme inhibition.

The fluorene moiety in the compound is a tricyclic aromatic hydrocarbon that is widely used in the synthesis of advanced materials and pharmaceuticals due to its excellent photophysical properties and structural rigidity. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid, the fluorene unit serves as a protecting group, enhancing the stability and solubility of the molecule. This is particularly important in pharmaceutical applications where maintaining the integrity of the active compound is crucial for its efficacy.

The thiepane ring, on the other hand, is a seven-membered heterocyclic compound containing a sulfur atom. Thiepane derivatives have been extensively studied for their potential as bioisosteres, which can mimic the biological activity of other molecules while offering improved pharmacological properties. In this compound, the thiepane ring contributes to the overall conformational flexibility and binding affinity, making it an attractive target for drug design.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid in modulating protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, gene regulation, and immune responses. Disrupting specific PPIs can be a powerful strategy for treating diseases such as cancer, neurodegenerative disorders, and viral infections. The unique combination of fluorene and thiepane moieties in this compound allows it to selectively bind to target proteins with high affinity and specificity.

In addition to its potential in PPI modulation, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid has shown promise as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have demonstrated its ability to inhibit kinases, which are key enzymes in many signaling pathways associated with cancer progression. The inhibition of these kinases can lead to cell cycle arrest and apoptosis, making this compound a potential lead for anticancer drug development.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid involves several steps, including the formation of the fluorene protecting group and the introduction of the thiepane ring. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

From a pharmacological perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid exhibits favorable physicochemical properties that are essential for drug development. Its solubility, stability, and permeability have been extensively characterized using both in vitro and in silico methods. These properties are crucial for ensuring that the compound can be effectively delivered to its target site within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid in various therapeutic settings. Early results from preclinical studies have been promising, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(thiepan-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171644-09-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to explore its full potential, with the hope that it will contribute to the development of new treatments for challenging diseases.